![molecular formula C16H14FN3OS B7635398 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide](/img/structure/B7635398.png)
2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide
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Overview
Description
2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.
Mechanism of Action
The mechanism of action of 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide is not fully understood, but it is believed to act by inhibiting certain enzymes or signaling pathways involved in disease progression. Further research is needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, as well as reduce inflammation and oxidative stress in animal models. The compound has also been shown to have low toxicity in vitro and in vivo, suggesting that it may have potential as a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation is that the compound is not commercially available and must be synthesized in-house, which may be time-consuming and costly.
Future Directions
There are several potential future directions for research on 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to determine the exact mechanism of action and optimize the compound's efficacy and safety. Another area of research could focus on developing new synthesis methods or modifications to the compound's structure to improve its properties and potential applications. Additionally, studies could investigate the compound's potential as a tool for studying disease mechanisms or as a diagnostic agent.
Synthesis Methods
The synthesis of 2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide involves the reaction of 4-cyanopyridine-2-thiol with 5-fluoro-2-methylbenzoic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide has been studied for its potential as a therapeutic agent in the treatment of various diseases. One study found that the compound exhibited potent inhibitory activity against several cancer cell lines, including breast, colon, and lung cancer cells. Another study showed that the compound had anti-inflammatory effects in a mouse model of acute lung injury.
properties
IUPAC Name |
2-(4-cyanopyridin-2-yl)sulfanyl-N-(5-fluoro-2-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3OS/c1-10-3-4-13(17)8-14(10)20-16(21)11(2)22-15-7-12(9-18)5-6-19-15/h3-8,11H,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWQTZDHNQICXAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C(C)SC2=NC=CC(=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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